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Compound of Interest

Compound Name: Dimethylamine

Cat. No.: B145610 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the boiling and melting points of

dimethylamine, including detailed experimental protocols for their determination and a

summary of key physical data.

Core Physicochemical Data
Dimethylamine ((CH₃)₂NH) is a secondary amine that exists as a colorless, flammable gas at

standard temperature and pressure, with a characteristic fishy or ammonia-like odor.[1] It is

typically supplied as a liquefied gas under its own vapor pressure or as an aqueous solution.[1]

Accurate knowledge of its boiling and melting points is crucial for safe handling, storage, and

application in chemical synthesis and pharmaceutical development.

Data Presentation: Physical Properties of Dimethylamine

The following table summarizes the reported boiling and melting points for dimethylamine
from various sources. Variations in reported values are common and can be attributed to

differences in experimental conditions and sample purity.
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Property Temperature Value(s) Source(s)

Boiling Point
7 °C (45 °F; 280 K) at 760

mmHg
[2][3]

6.9 °C at 760 mmHg [4]

7.3 °C [1]

7 to 9 °C (44 to 48 °F; 280 to

282 K)

Melting Point -93.0 °C (-135.4 °F; 180.2 K) [3][5]

-92.2 °C [4]

-135 °F (-92.8 °C) [1]

Experimental Protocols
The determination of the boiling and melting points of a volatile substance like dimethylamine
requires specialized techniques to ensure accuracy and safety.

2.1. Determination of Melting Point

The melting point is determined as the temperature range over which the solid phase

transitions to the liquid phase. For dimethylamine, this measurement must be conducted at

very low temperatures. The capillary tube method is a standard and effective technique.[6][7]

Methodology: Capillary Tube Method

Sample Preparation: A sample of dimethylamine gas is cooled using a cryogen (e.g., liquid

nitrogen) until it solidifies. A small amount of the resulting solid is finely powdered at low

temperature.

Capillary Loading: The powdered solid is packed into a thin-walled capillary tube to a height

of 1-2 mm.[8] The tube is sealed at one end.

Apparatus Setup: The capillary tube is attached to a low-temperature thermometer. This

assembly is placed in a melting point apparatus, such as a Thiele tube or a modern digital
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instrument, equipped with a cooling bath (e.g., an ethanol/dry ice slurry or a programmable

cryostat).[6]

Measurement: The bath is heated very slowly (approximately 1-2 °C per minute) to ensure

thermal equilibrium.[9]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the last crystal of solid melts completely. The melting point is

reported as the range T₁ - T₂. A narrow range (e.g., 0.5-1.0 °C) is indicative of high purity.

[6]

2.2. Determination of Boiling Point

As dimethylamine is a gas at room temperature, its boiling point must be measured under

controlled pressure, typically at standard atmospheric pressure (760 mmHg). The reflux and

micro-boiling point methods are suitable for this purpose.[10]

Methodology: Micro-Boiling Point (Thiele Tube Method)

Sample Preparation: A small volume (less than 0.5 mL) of liquefied dimethylamine is

carefully transferred into a small test tube (e.g., a Durham tube).[10] This must be done in a

well-ventilated fume hood and at a temperature below its boiling point.

Capillary Insertion: A standard melting point capillary tube is sealed at one end. The open

end is placed downwards into the liquid dimethylamine in the test tube.[10]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band.

The entire unit is then immersed in a heating bath, typically a Thiele tube filled with a suitable

heating oil.[10][11] The setup ensures uniform heating via convection currents.[12]

Measurement: The heating bath is gently and continuously heated. Initially, trapped air will

be expelled from the capillary tube. As the temperature approaches the boiling point, a

continuous and vigorous stream of bubbles will emerge from the capillary tube as the

dimethylamine vaporizes.[10]
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Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

just beginning to be drawn back into the capillary tube.[11] This indicates that the vapor

pressure of the liquid equals the external atmospheric pressure. The barometric pressure

should be recorded alongside the boiling point for accuracy.[10]

Logical Relationships Visualization
The relationship between the physical states of dimethylamine and the energy input required

for phase transitions can be visualized as a simple logical flow.
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Phase Transitions of Dimethylamine
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Caption: Phase transition diagram for dimethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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